Pyrazolo[1,5-a]pyrazine-4-carboxylic acid

• IUPAC Name: pyrazolo[1,5-a]pyrazine-4-carboxylic acid
• InChI: InChI=1S/C7H5N3O2/c11-7(12)6-5-1-2-9-10(5)4-3-8-6/h1-4H,(H,11,12)
• InChI Key: QHHMHMVQQSJLAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CC=N2)C(=N1)C(=O)O
• Molecular Formula: C7H5N3O2
• Molecular Weight: 163.13 g/mol
• CAS RN: 2092330-98-6

Description

Pyrazolo[1,5-a]pyrazine-4-carboxylic acid is a chemical compound with the CAS Number: 2092330-98-6. It is a powder form substance. Pyrazole derivatives, including pyrazolo[1,5-a]pyrazine-4-carboxylic acid, are appreciated to manifest a wide range of biological qualities such as cannabinoid hCB1 and hCB2 receptor, anti-inflammatory, inhibitors of p38 Kinase, CB1 receptor antagonists, antimicrobial activity.

Synthesis Analysis

A new and straightforward route to synthesize novel pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced. This method provided the desired products with moderate to good yields.

Physical And Chemical Properties Analysis

Pyrazolo[1,5-a]pyrazine-4-carboxylic acid is a powder form substance. Pyrazoles can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups.

Scientific Research Applications

Antimicrobial Activity

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Anticancer Activity

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Fungal Inhibition

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Biological Qualities

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Chemical Synthesis

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Synthetic Approaches

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Mechanism of Action

Target of Action

Pyrazolo[1,5-a]pyrazine-4-carboxylic acid and its derivatives have been found to exhibit a wide range of biological activities. They have been shown to have antiproliferative effects on lung adenocarcinoma cell lines .

Mode of Action

It’s suggested that the compound interacts with its targets, leading to changes at the molecular level . The reaction mechanism involves an attack coming from a nitrogen atom, resulting in a cyclization intermediate, which is finalized with proton transfer .

Biochemical Pathways

Pyrazole derivatives are known to affect a wide range of biological pathways, including those involved in inflammation, kinase inhibition, and antimicrobial activity .

Pharmacokinetics

Theoretical admet (absorption, distribution, metabolism, excretion, and toxicity) studies of pyrazolopyrazine derivatives have predicted suitable pharmacokinetic phases .

Result of Action

The cytotoxic effects of Pyrazolo[1,5-a]pyrazine-4-carboxylic acid derivatives on the A549 cell line have been investigated. Certain derivatives were found to increase the cell death rate to 50% at a concentration of 160 µM .

Action Environment

It’s worth noting that the compound exhibits excellent thermal stability , which could potentially influence its action and efficacy.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has Acute oral toxicity, Skin Corrosion/Irritation, Serious Eye Damage/Eye Irritation, Specific target organ toxicity (single exposure). Target Organs - Respiratory system.

Future Directions

Based on scaffold hopping and computer-aid drug design, 38 pyrazolo [3,4- b ]pyridine derivatives were synthesized. Among them, compound C03 showed acceptable activity with an IC 50 value of 56 nM and it inhibited the proliferation of the Km-12 cell line with an IC 50 value of 0.304 μM together with obvious selectivity for the MCF-7 cell line and HUVEC cell line. Furthermore, compound C03 possessed good plasma stability and low inhibitory activity to a panel of cytochrome P450 isoforms except CYP2C9. Overall, C03 has potential for further exploration.